Cas no 865565-29-3 (TC-E 5001)

• Product Name: TC-E 5001
• CAS No: 865565-29-3
• MF: C₂₀H₁₉N₅O₃S
• MW: 409.461562395096
• CID: 2089404
• PubChem ID: 16013184
• Update Time: 2025-04-21

TC-E 5001 Chemical and Physical Properties

Names and Identifiers

• TC-E 5001
• 3-(4-methoxyphenyl)-5-(((4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-1,2,4-oxadiazole
• CCG-68748
• SR-01000154223-1
• 3-(4-Methoxyphenyl)-5-({[4-(4-Methoxyphenyl)-5-Methyl-4h-1,2,4-Triazol-3-Yl]sulfanyl}methyl)-1,2,4-Oxadiazole
• SCHEMBL16447499
• CHEMBL1898239
• HY-108516
• Q27453536
• DA-67987
• 3-(4-methoxyphenyl)-5-[[4-(4-methoxyphenyl)-5-methyl-1,2,4-triazol-3-yl]sulfanylmethyl]-1,2,4-oxadiazole
• 865565-29-3
• HMS1844K12
• GLXC-04230
• CS-0029084
• 3-(4-Methoxyphenyl)-5-[[[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]thio]methyl]-1,2,4-oxadiazole
• 3-(4-Methoxyphenyl)-5-[[[4-(4-metho?xyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]thio]meth?yl]-1,2,4-oxadiazole
• STL406370
• 3udd
• SR-01000154223
• D065-0078
• BDBM50380590
• Tankyrase1/2 Inhibitor III
• QJB56529
• NCGC00115511-01
• AKOS001846569

• Inchi： 1S/C20H19N5O3S/c1-13-22-23-20(25(13)15-6-10-17(27-3)11-7-15)29-12-18-21-19(24-28-18)14-4-8-16(26-2)9-5-14/h4-11H,12H2,1-3H3
• InChI Key： LQZSHPITKSPDLC-UHFFFAOYSA-N
• SMILES： S(CC1=NC(C2C=CC(=CC=2)OC)=NO1)C1=NN=C(C)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 409.12086066Da
• Monoisotopic Mass: 409.12086066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 113Ų